Cas no 2648895-34-3 (tert-butyl N-(3R)-1-bromo-4,4-dimethylpentan-3-ylcarbamate)

• Product Name: tert-butyl N-(3R)-1-bromo-4,4-dimethylpentan-3-ylcarbamate
• CAS No: 2648895-34-3
• MF: C₁₂H₂₄BrNO₂
• MW: 294.228463172913
• CID: 5643780
• PubChem ID: 165704392
• Update Time: 2023-11-27

tert-butyl N-(3R)-1-bromo-4,4-dimethylpentan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27778795
• 2648895-34-3
• tert-butyl N-[(3R)-1-bromo-4,4-dimethylpentan-3-yl]carbamate
• tert-butyl N-(3R)-1-bromo-4,4-dimethylpentan-3-ylcarbamate

• Inchi： 1S/C12H24BrNO2/c1-11(2,3)9(7-8-13)14-10(15)16-12(4,5)6/h9H,7-8H2,1-6H3,(H,14,15)/t9-/m1/s1
• InChI Key： ZTQFXJZJKGDUEL-SECBINFHSA-N
• SMILES： BrCC[C@H](C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.09904g/mol
• Monoisotopic Mass: 293.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų